Cas no 1020252-42-9 (3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole
• CAS No: 1020252-42-9
• MF: C₁₁H₆F₆N₂O₄S
• MW: 376.23176240921
• MDL: MFCD00170640
• CID: 5024481
• Update Time: 2026-02-28

3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{[4-(trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole
• 4-(TRIFLUOROMETHOXY)-1-(((4-(TRIFLUOROMETHYL)(3,2,5-OXADIAZOLYL))METHYL)SULFONYL)BENZENE
• 3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole

• MDL： MFCD00170640
• Inchi： 1S/C11H6F6N2O4S/c12-10(13,14)9-18-8(19-23-9)5-24(20,21)7-3-1-6(2-4-7)22-11(15,16)17/h1-4H,5H2
• InChI Key： LNRLIQYTSKVANE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(CC1=NOC(C(F)(F)F)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 524
• XLogP3: 3
• Topological Polar Surface Area: 90.7

Additional information on 3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole

Research Brief on 3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole (CAS: 1020252-42-9)

In recent years, the compound 3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole (CAS: 1020252-42-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the 1,2,4-oxadiazole class, a heterocyclic scaffold known for its versatility in drug discovery. The presence of trifluoromethoxy and trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a promising candidate for further pharmacological evaluation. Recent studies have explored its role as a modulator of specific biological targets, including enzymes and receptors implicated in various diseases.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthesis of 3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole and its analogs. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The compound's structure was confirmed using NMR spectroscopy and mass spectrometry, and its physicochemical properties were characterized to assess its drug-like qualities.

In vitro assays revealed that the compound exhibits potent inhibitory activity against a specific enzyme target, with an IC50 value in the nanomolar range. Molecular docking studies suggested that the trifluoromethoxy and sulfonyl groups play a critical role in binding to the enzyme's active site, providing insights for further structure-activity relationship (SAR) optimization. These findings highlight the compound's potential as a lead molecule for developing novel therapeutics.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's pharmacokinetic profile. The study demonstrated favorable absorption and distribution properties in preclinical models, along with acceptable metabolic stability. However, further optimization may be required to improve its oral bioavailability and reduce potential off-target effects.

In conclusion, 3-{[4-(Trifluoromethoxy)benzenesulfonyl]methyl}-5-(trifluoromethyl)-1,2,4-oxadiazole represents a promising scaffold for drug discovery, with demonstrated biological activity and drug-like properties. Ongoing research is focused on optimizing its pharmacological profile and exploring its therapeutic potential in disease models. Future studies should address challenges related to bioavailability and selectivity to advance this compound toward clinical development.